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Introduction: The Role of Eriochrome Cyanine R in
Pharmaceutical Quality Control
Eriochrome Cyanine R (ECR), a triphenylmethane dye, is a versatile chromogenic agent

extensively utilized in the spectrophotometric determination of a wide array of pharmaceutical

compounds. Its utility stems from its ability to form stable, colored complexes with metal ions, a

reaction that can be ingeniously manipulated for the indirect quantification of drug substances.

This application note provides a comprehensive guide for researchers, scientists, and drug

development professionals on the principles, protocols, and best practices for leveraging ECR

in pharmaceutical analysis. The methods described herein are cost-effective, rapid, and require

instrumentation that is standard in most quality control laboratories.

The primary mechanism involves the formation of an ion-association complex between the

target drug molecule and the ECR reagent, often facilitated by a metal ion. This interaction

leads to a significant and measurable shift in the visible absorption spectrum, allowing for

sensitive quantification. Various methodologies exist, including direct complex formation,

extractive techniques for enhanced selectivity, and the formation of ternary complexes where

the drug, a metal ion, and ECR create a chromophore with distinct spectral properties.[1][2][3]
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Principle of the Method: A Tale of Two Complexes
The analytical power of Eriochrome Cyanine R lies in its coordination chemistry. The specific

mechanism employed can vary depending on the target analyte and the chosen reaction

conditions. Two predominant pathways are commonly exploited:

Ion-Association Complex Formation: In this method, a protonated drug molecule (Drug-H+)

electrostatically interacts with the anionic ECR dye to form a colored ion-pair complex.[3]

This is particularly effective for nitrogen-containing drugs such as antidepressants or

antimuscarinics. The resulting complex is often extracted into an organic solvent like butanol

or dichloromethane to concentrate the analyte and remove interferences from water-soluble

excipients.[1][2] The intensity of the color in the organic phase is then measured

spectrophotometrically and is directly proportional to the drug concentration.

Ternary Complex Formation (Metal-Bridged): This more intricate approach involves a metal

ion, typically a trivalent cation like Aluminum (Al³⁺) or Iron (Fe³⁺), which acts as a bridge

between the drug molecule and the ECR dye.[4][5] Initially, the metal ion and ECR form a

binary complex with a characteristic color and absorption maximum (λmax).[4] When the

drug substance is introduced, it coordinates with the central metal ion, displacing water

molecules or altering the electronic environment of the chromophore. This formation of a

new, ternary (Drug-Metal-ECR) complex causes a predictable change in the absorbance or a

shift in the λmax, which is then correlated to the drug's concentration.[6]

The choice of pH is critical as it dictates the protonation state of both the drug and the ECR

dye, thereby controlling the formation and stability of the complex.[3][7] Furthermore,

surfactants are sometimes added to enhance sensitivity and molar absorptivity by forming

micelles that encapsulate the complex, leading to a more stable and intense color.[8][9]

Mechanism Visualization: Ion-Association Pathway

The following diagram illustrates the straightforward formation of an ion-pair complex between

a protonated drug and the ECR dye, which is then extracted for analysis.
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Caption: Formation and extraction of a Drug-ECR ion-pair complex.

Instrumentation and Reagents
Instrumentation:

A double-beam UV-Visible spectrophotometer with 1 cm matched quartz cuvettes.

Calibrated pH meter.

Analytical balance.

Standard volumetric flasks and pipettes (Class A).

Centrifuge (for methods involving phase separation).

Reagents:

Eriochrome Cyanine R (ECR) Solution (1x10⁻³ M): Prepare by dissolving the required weight

of ECR powder in double-distilled water.[4]

Metal Ion Solution (e.g., Aluminum Chloride, 1x10⁻³ M): Prepare by dissolving an accurately

weighed amount of the analytical grade salt (e.g., AlCl₃) in double-distilled water.[4]

Buffer Solutions: Prepare appropriate buffer solutions (e.g., acetate, phosphate) to control

the pH of the reaction medium. The optimal pH must be determined experimentally for each

specific drug.[3][7]
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Drug Standard Stock Solution: Accurately weigh and dissolve the reference standard of the

pharmaceutical analyte in a suitable solvent (e.g., water, methanol, or dilute acid) to prepare

a stock solution of known concentration.

Solvents: All solvents used, including for extraction (e.g., dichloromethane, n-butanol) and

sample preparation, should be of analytical or HPLC grade.[2][3]

General Experimental Workflow
The following diagram outlines the typical steps involved in a spectrophotometric assay using

ECR. Specific volumes and incubation times will vary depending on the target analyte and

method.
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Caption: General workflow for ECR-based spectrophotometric drug analysis.
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Application Protocol: Determination of Pantoprazole
Sodium
This protocol is based on the formation of a complex between Pantoprazole Sodium and a pre-

formed Aluminium-Eriochrome Cyanine R reagent. The method relies on the displacement of

ECR from the Al-ECR complex by the fluoride present in the pantoprazole structure, leading to

a decrease in the color intensity of the solution, which is proportional to the drug concentration.

[4]

1. Reagent Preparation:

Aluminium Chloride Solution (1x10⁻³ M): Dissolve 0.133 g of AlCl₃ in 1000 mL of distilled

water.[4]

Eriochrome Cyanine R Solution (1x10⁻³ M): Dissolve 0.536 g of ECR in 1000 mL of distilled

water.[4]

Al-ECR Reagent: Prepare fresh by mixing equal volumes of the 1x10⁻³ M Aluminium

Chloride and 1x10⁻³ M ECR solutions.[4]

Pantoprazole Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Pantoprazole

Sodium reference standard and dissolve in 100 mL of distilled water.

2. Construction of the Calibration Curve:

Into a series of 50 mL volumetric flasks, pipette aliquots of the standard stock solution (e.g.,

1.6 mL to 6.4 mL) to create final concentrations ranging from 3.2 to 12.8 µg/mL.[4]

To each flask, add 3.0 mL of the freshly prepared Al-ECR reagent and mix well.[4]

Dilute the contents of each flask to the 50 mL mark with distilled water.

Prepare a reagent blank by adding 3.0 mL of the Al-ECR reagent to a 50 mL volumetric flask

and diluting to the mark with distilled water.[4]

Measure the absorbance of each standard solution at 533.5 nm against the reagent blank.[4]
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Plot a graph of absorbance versus concentration (µg/mL). The relationship should be linear.

3. Analysis of Pharmaceutical Formulation (Tablets):

Weigh and finely powder 20 pantoprazole tablets to determine the average weight.

Take a quantity of powder equivalent to 10 mg of Pantoprazole Sodium and dissolve it in a

100 mL volumetric flask with distilled water.

Filter the solution to remove any insoluble excipients.

Transfer a suitable aliquot of the clear filtrate into a 50 mL volumetric flask.

Add 3.0 mL of the Al-ECR reagent, dilute to the mark with distilled water, and mix.

Measure the absorbance at 533.5 nm against the reagent blank.

Determine the concentration of pantoprazole in the sample using the previously constructed

calibration curve.

4. Performance Characteristics:

Parameter Result Source

Wavelength (λmax) 533.5 nm [4]

Beer's Law Range 3.2 - 12.8 µg/mL [4]

Limit of Detection (LOD) 0.048 µg/mL [4]

Limit of Quantification (LOQ) 0.148 µg/mL [4]

Molar Absorptivity Not Reported

Stoichiometry Not Applicable (Displacement)

Application Protocol: Extractive Determination of
Fluvoxamine
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This protocol describes an extractive spectrophotometric method for the determination of

Fluvoxamine, a selective serotonin reuptake inhibitor, based on the formation of an ion-

association compound with ECR.[1]

1. Reagent Preparation:

Eriochrome Cyanine R Solution: Prepare a solution of ECR in water.

Fluvoxamine Standard Stock Solution (100 µg/mL): Prepare by dissolving 10 mg of

Fluvoxamine reference standard in 100 mL of distilled water.

Solvent: n-Butanol.[1]

2. Experimental Procedure:

In a series of separatory funnels, add increasing volumes of the Fluvoxamine standard

solution to cover the desired concentration range (e.g., 2-40 µg/mL).[1]

Add the ECR solution to each funnel.

Add a precise volume of n-butanol to each funnel.

Shake vigorously for a set time (e.g., 1-2 minutes) to facilitate the extraction of the ion-pair

complex into the organic layer.

Allow the layers to separate completely.

Collect the organic (n-butanol) layer and measure its absorbance at the predetermined λmax

against a reagent blank prepared in the same manner without the drug.

Construct a calibration curve by plotting absorbance versus the final concentration of

Fluvoxamine.

3. Performance Characteristics:
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Parameter Result Source

Wavelength (λmax) Not specified in abstract

Beer's Law Range 2 - 40 µg/mL [1]

Relative Standard Deviation

(RSD)
~2% [1]

Stoichiometry

(ECR:Fluvoxamine)
1:2 [1]

Extraction Solvent n-Butanol [1][2]

Method Optimization and Troubleshooting
The robustness of ECR-based methods depends on the careful control of several experimental

variables.

pH: This is often the most critical parameter. The optimal pH for complex formation must be

established by measuring absorbance across a range of pH values. For ion-association

complexes, pH affects the protonation of the drug, while for ternary complexes, it influences

metal ion hydrolysis and dye speciation.[3][7]

Reagent Concentration: The concentration of both ECR and any metal ion should be

optimized to ensure a sufficient excess is present to react with the highest concentration of

the drug standard, ensuring the reaction goes to completion.[4]

Reaction Time and Stability: The time required for maximum color development should be

determined. The stability of the colored complex should also be assessed over time to

establish a reliable window for measurement.

Choice of Solvent: For extractive methods, different organic solvents should be tested to find

the one that provides the most efficient extraction of the ion-pair complex with minimal

emulsion formation.[3]
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Problem Potential Cause Suggested Solution

Low Sensitivity / Low

Absorbance
Sub-optimal pH.

Re-optimize pH by testing a

range of buffer solutions.

Insufficient reagent

concentration.

Increase concentration of ECR

or metal ion.

Incomplete extraction.

Test alternative extraction

solvents; increase shaking

time.

Poor Reproducibility (High

RSD)

Fluctuations in temperature or

timing.

Standardize incubation time

and perform reactions at a

controlled temperature.

Inconsistent pH.
Prepare fresh buffer solutions;

calibrate pH meter before use.

Pipetting errors.
Use calibrated volumetric

pipettes.

High Blank Absorbance
Contaminated reagents or

glassware.

Use analytical grade reagents,

double-distilled water, and

thoroughly clean glassware.

Reagent degradation.
Prepare ECR and metal ion

solutions fresh daily.

Non-linear Calibration Curve
Concentration range is too

wide.

Narrow the concentration

range of standards.

Complex dissociation at low

concentrations.

Ensure reagent concentrations

are in sufficient excess.

Conclusion
Eriochrome Cyanine R serves as a valuable reagent in the development of simple, sensitive,

and economical spectrophotometric methods for the quantification of pharmaceuticals. By

understanding the underlying principles of ion-association and ternary complex formation,

analysts can develop and validate robust analytical procedures suitable for quality control and
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routine analysis. The adaptability of ECR to a variety of drug molecules, combined with the low

cost of the required instrumentation, ensures its continued relevance in modern pharmaceutical

analysis.

References
Starczewska, B., Puzanowska-Tarasiewicz, H., & Baranowska, K. (2000). Investigation and

analytical application of the reactions of eriochrome cyanine R with fluvoxamine and

fluoxetine. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 477-481. [Link]

Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel

Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian

Journal of Pharmaceutical Education and Research, 51(2s), S263-S269. [Link]

Puzanowska-Tarasiewicz, H., Starczewska, B., & Baranowska, K. (2000).

Spectrophotometric studies and application of imipramine-eriochrome cyanine R system for

determination of imipramine in pharmaceuticals. Journal of Pharmaceutical and Biomedical

Analysis, 23(2-3), 383-386. [Link]

Science.gov. (n.d.). validate analysis methods: Topics by Science.gov. Retrieved from [Link]

Nagaraja, P., et al. (2002). Spectrophotometric determination of catecholamine using

vanadium and eriochrome cyanine R. Il Farmaco, 57(5), 373-377. [Link]

Didamony, E. M., & Al-Azzam, K. M. (2016). EXTRACTIVE-SPECTROPHOTOMETRIC

DETERMINATION OF SOME ANTIMUSCARINIC ANTAGONIST IN TABLET

FORMULATIONS USING ERIOCHROME CYANINE R. International Journal of Pharmacy

and Pharmaceutical Sciences, 8(9), 229-235. [Link]

Kiernan, J. A. (2018). Eriochrome cyanine R and its complexes with iron (III) at pH 1.5.

Biotechnic & Histochemistry, 93(4), 287-294. [Link]

OUCI. (n.d.). Investigation and analytical application of the reactions of eriochrome cyanine

R with fluvoxamine and fluoxetine. Retrieved from [Link]

Hejri, O. M., et al. (2013). Determination of Trace Aluminum with Eriochrome Cyanine R after

Cloud Point Extraction. J. Chem. Bio. Phy. Sci. Sec. A, 3(2), 1025-1033. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10933541/
https://ijper.org/sites/default/files/IndJPharmEduRes-51-2s-s263.pdf
https://pubmed.ncbi.nlm.nih.gov/10859986/
https://www.science.gov/topics/v/validate-analysis-methods
https://www.researchgate.net/publication/11382416_Spectrophotometric_determination_of_catecholamine_using_vanadium_and_eriochrome_cyanine_R
https://www.researchgate.net/publication/312151675_EXTRACTIVE-SPECTROPHOTOMETRIC_DETERMINATION_OF_SOME_ANTIMUSCARINIC_ANTAGONIST_IN_TABLET_FORMULATIONS_USING_ERIOCHROME_CYANINE_R
https://www.researchgate.net/publication/324209191_Eriochrome_cyanine_R_and_its_complexes_with_iron_III_at_pH_15
https://ouci.dntb.gov.ua/en/works/h0G1pW5q/
https://www.semanticscholar.org/paper/Determination-of-Trace-Aluminum-with-Eriochrome-R-Hejri-Zavvar/844a49c464273894e43f550744e3e3b2e77b4740
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mori, I., et al. (2009). Spectrophotometric determination of quinolone antibiotics by an

association complex formation with aluminum(III) and erythrosin. Analytical Sciences, 25(1),

125-128. [Link]

Amanote Research. (n.d.). Use of Ion Association Complex Formation for the

Spectrophotometric Determination of Itopride HCL in Bulk and Its Pharmaceutical

Preparations. Retrieved from [Link]

Taylor & Francis Group. (n.d.). Applications of ion chromatography for pharmaceutical and

biological products. Retrieved from [Link]

Ghasemi, J., & Niazi, A. (2004). Selective and sensitive spectrophotometric method for

determination of sub-micro-molar amounts of aluminium ion. Spectrochimica Acta Part A:

Molecular and Biomolecular Spectroscopy, 60(14), 3217-3222. [Link]

Darwish, I. A., et al. (2017). Application of Ion-Pair Complexation Reaction for the

Spectrophotometric Determination of Clarithromycin in Pharmaceutical Formulations. Thai

Journal of Pharmaceutical Sciences, 41(2), 61-68. [Link]

Obaydo, R. H., & Al-Okab, R. A. (2022). Green Spectrophotometric Determination of

Amoxicillin Anti-Biotic Drug in Pure Form and Pharmaceuticals Using Ninhydrin. Egyptian

Journal of Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Investigation and analytical application of the reactions of eriochrome cyanine R with
fluvoxamine and fluoxetine [pubmed.ncbi.nlm.nih.gov]

2. Spectrophotometric studies and application of imipramine-eriochrome cyanine R system
for determination of imipramine in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19139572/
https://amanote.com/research/use-of-ion-association-complex-formation-for-the-spectrophotometric-determination-of-itopride-hcl-in-bulk-and-its-pharmaceutical-preparations-by-p-gowri-et-al-article-in-international-journal-of-pharmaceutical-sciences-review-and-research-september-2012-source-pubmed
https://www.taylorfrancis.com/books/mono/10.1201/9781420008061/applications-ion-chromatography-pharmaceutical-biological-products-lokesh-bhattacharyya-jeffrey-rohrer
https://pubmed.ncbi.nlm.nih.gov/15535919/
https://www.researchgate.net/publication/319983995_Application_of_Ion-Pair_Complexation_Reaction_for_the_Spectrophotometric_Determination_of_Clarithromycin_in_Pharmaceutical_Formulations
https://www.researchgate.net/publication/362678000_Green_Spectrophotometric_Determination_of_Amoxicillin_Anti-Biotic_Drug_in_Pure_Form_and_Pharmaceuticals_Using_Ninhydrin
https://www.benchchem.com/product/b15550123?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/10933541/
https://pubmed.ncbi.nlm.nih.gov/10933541/
https://pubmed.ncbi.nlm.nih.gov/10933530/
https://pubmed.ncbi.nlm.nih.gov/10933530/
https://www.researchgate.net/publication/331177887_EXTRACTIVE-SPECTROPHOTOMETRIC_DETERMINATION_OF_SOME_ANTIMUSCARINIC_ANTAGONIST_IN_TABLET_FORMULATIONS_USING_ERIOCHROME_CYANINE_R
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. archives.ijper.org [archives.ijper.org]

5. researchgate.net [researchgate.net]

6. Spectrophotometric determination of quinolone antibiotics by an association complex
formation with aluminum(III) and erythrosin - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. idosi.org [idosi.org]

9. Selective and sensitive spectrophotometric method for determination of sub-micro-molar
amounts of aluminium ion - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Spectrophotometric Analysis of
Pharmaceuticals Using Eriochrome Cyanine R]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15550123/docs#application-note-
spectrophotometric-analysis-of-pharmaceuticals-using-eriochrome-cyanine-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

